Cas no 1001519-22-7 (1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 1001519-22-7
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 3059732
• PubChem ID: 7018668
• Update Time: 2025-05-19

1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1- o -Tolyloxymethyl-1 H -pyrazole-3-carboxylic acid
• AKOS B023003
• ART-CHEM-BB B023003
• 1-O-TOLYLOXYMETHYL-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-[(2-METHYLPHENOXY)METHYL]-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 1001519-22-7
• CS-0264490
• 1-(2-METHYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• G47512
• 1-[(2-methylphenoxy)methyl]pyrazole-3-carboxylic Acid
• BQB51922
• MFCD05861698
• STK349975
• AKOS000311310
• 1-((o-Tolyloxy)methyl)-1H-pyrazole-3-carboxylicacid
• BBL040186
• 1-(2-methylphenoxymethyl)-1H-pyrazole-3-carboxylic acid
• 1-((o-Tolyloxy)methyl)-1H-pyrazole-3-carboxylic acid
• EN300-92889
• 1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid

• Inchi： 1S/C12H12N2O3/c1-9-4-2-3-5-11(9)17-8-14-7-6-10(13-14)12(15)16/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： RZUXYMCOMNLXBT-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CN1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 232.084792g/mol
• Monoisotopic Mass: 232.084792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 232.23g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid

Comprehensive Overview of 1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 1001519-22-7)

1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 1001519-22-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both a carboxylic acid and a methylphenoxy moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid has surged, driven by their role in developing novel therapeutics and agrochemicals. Researchers are particularly interested in its potential as a bioactive scaffold, which could be modified to target specific enzymes or receptors. The compound's CAS No. 1001519-22-7 is frequently searched in academic databases, reflecting its growing relevance in synthetic chemistry and drug design.

One of the key advantages of 1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid lies in its synthetic accessibility. The compound can be synthesized through well-established organic reactions, such as ester hydrolysis or nucleophilic substitution, making it a viable intermediate for further derivatization. Its molecular weight and solubility properties are also favorable for formulation studies, a topic of high interest in pharmaceutical development.

The compound's potential applications extend beyond pharmaceuticals. In the agrochemical sector, pyrazole-based compounds are often explored for their pesticidal activity. While 1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid itself may not be a commercial pesticide, its structure serves as a valuable template for designing new crop protection agents. This aligns with the global trend toward sustainable agriculture and reduced environmental impact.

From a mechanistic perspective, the carboxylic acid group in 1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid offers opportunities for hydrogen bonding and ionic interactions, which are critical for binding to biological targets. This feature is often highlighted in computational chemistry studies, where researchers model the compound's interactions with proteins or nucleic acids. Such studies are frequently searched in AI-driven drug discovery platforms, underscoring the compound's relevance in modern research.

Another area of interest is the compound's potential role in material science. Pyrazole derivatives are known to exhibit interesting photophysical properties, making them candidates for organic electronics or sensors. While 1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid has not been extensively studied in this context, its structural motifs suggest untapped potential for applications in functional materials.

In summary, 1-(2-Methylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 1001519-22-7) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structure and synthetic flexibility make it a valuable subject for ongoing research, particularly in fields like drug discovery and sustainable chemistry. As scientific interest in heterocyclic frameworks continues to grow, this compound is poised to remain a key player in innovative chemical solutions.